Cas no 1361910-86-2 (5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile)

• Product Name: 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile
• CAS No: 1361910-86-2
• MF: C₁₂H₅Cl₂FN₂
• MW: 267.08590388298
• CID: 4911936
• Update Time: 2025-10-23

5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile

• Inchi： 1S/C12H5Cl2FN2/c13-8-1-2-10(14)9(4-8)7-3-11(15)12(5-16)17-6-7/h1-4,6H
• InChI Key： QRUXJTOTQVDLIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(C#N)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile

Introduction to 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile (CAS No. 1361910-86-2)

5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1361910-86-2, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both chlorine and fluorine substituents, make it a valuable building block for developing novel therapeutic agents.

The chemical structure of 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile consists of a picolinonitrile core modified with a 2,5-dichlorophenyl group at the 5-position and a fluorine atom at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The presence of multiple halogen atoms enhances its reactivity, making it a versatile precursor in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated picolinonitriles. Research has demonstrated that such compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine and chlorine atoms into the picolinonitrile scaffold can significantly influence the molecule's interactions with biological targets, thereby modulating its pharmacological effects.

One of the most compelling aspects of 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it an attractive candidate for such applications.

The synthesis of 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. The use of advanced catalytic systems has further refined these synthetic strategies, enabling the efficient production of this compound on both laboratory and industrial scales.

The pharmacokinetic properties of 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and prolonged therapeutic use.

In conclusion, 5-(2,5-Dichlorophenyl)-3-fluoropicolinonitrile (CAS No. 1361910-86-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research in this field continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.